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Compound of Interest

Compound Name: NSC 228155

Cat. No.: B1680205 Get Quote

Essential Safety and Handling Guide for NSC
228155
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

NSC 228155. Given the absence of a comprehensive Safety Data Sheet (SDS), a conservative

approach to handling, based on its nature as a potent, biologically active powder, is strongly

recommended.

NSC 228155 is a nitro-benzoxadiazole compound that functions as an Epidermal Growth

Factor Receptor (EGFR) activator.[1][2] It is supplied as a burnt orange powder and is soluble

in DMSO.[3][4] While it may not be officially classified as a hazardous substance under all

regulations, its biological activity necessitates careful handling to minimize exposure.[5][6]

Personal Protective Equipment (PPE)
Standard laboratory best practices for handling chemical powders of unknown toxicity should

be strictly followed. The following table summarizes the recommended personal protective

equipment.
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PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Check for

perforations before use.

Change gloves immediately if

contaminated.

Eye Protection Safety Goggles

Should be worn at all times

when handling the solid

compound or solutions.

Respiratory Protection N95 or higher Respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Body Protection Laboratory Coat
Fully fastened to protect

against skin contact.

Additional Protection Face Shield

Recommended when there is

a risk of splashing, for

example, when preparing

stock solutions.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to ensure laboratory safety and

minimize environmental impact.

Handling Protocol:

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid powder.

Ensure all necessary PPE is worn correctly before handling the compound.
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Have a spill kit readily available.

Weighing and Reconstitution:

Weigh the powdered compound carefully to avoid generating dust.

When preparing solutions, add the solvent slowly to the powder. NSC 228155 is soluble in

DMSO.[2][3][4]

Storage:

Store the solid compound at 2-8°C, protected from light.[3][4]

Stock solutions can be stored at -20°C for up to 3 months.[7]

Disposal Plan:

As no specific disposal instructions for NSC 228155 are readily available, general guidelines

for non-hazardous chemical waste should be followed. However, it is prudent to treat it with a

higher level of caution due to its biological activity.

Solid Waste:

Collect any solid waste, including empty vials and contaminated consumables (e.g.,

pipette tips, gloves), in a clearly labeled, sealed container.

Liquid Waste:

Collect waste solutions in a designated, sealed container. Do not dispose of down the

drain.

Final Disposal:

Dispose of all waste in accordance with local, state, and federal regulations. Consult your

institution's Environmental Health and Safety (EHS) office for specific guidance on the

disposal of non-hazardous, biologically active compounds.
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The following diagram outlines the key steps and safety precautions for working with NSC
228155.

Workflow for Handling NSC 228155

Pre-Handling Handling Post-Handling

Risk Assessment Gather Materials Don PPE WeighingEnter Fume Hood Reconstitution Experimentation Decontamination Waste Segregation Proper Disposal

Click to download full resolution via product page

Procedural workflow for safe handling of NSC 228155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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